Cas no 603-02-1 (2,4-dinitro-m-xylene)

• Product Name: 2,4-dinitro-m-xylene
• CAS No: 603-02-1
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• MDL: MFCD00051017
• CID: 1619816
• PubChem ID: 69042
• Update Time: 2025-04-21

2,4-dinitro-m-xylene Chemical and Physical Properties

Names and Identifiers

• 2,4-dinitro-m-xylene
• m-Xylene, 2,4-dinitro-
• BRN 2333058
• Benzene, 1,3-dimethyl-2,4-dinitro-
• CCRIS 3124
• 1,3-dimethyl-2,4-dinitrobenzene
• 2,4-Dimethyl-1,3-dinitrobenzene
• 2,4-Dinitro-1,3-dimethylbenzene
• 2,6-Dinitro-m-xylene
• Benzene, 1,3-dimethyldinitro-
• EINECS 210-029-2
• MFCD00051017
• 3-05-00-00844 (Beilstein Handbook Reference)
• AKOS005158895
• 1,3-Dimethyl-2,4-dinitrobenzene #
• 2,4-Dinitro-m-xylol
• DTXSID10209047
• NS00034328
• 2,4-Dinitro-1,3-dimethyl-benzene
• AE-562/43458893
• SCHEMBL2946228
• 161-02-4
• ALBB-013792
• LS-04331
• InChI=1/C8H8N2O4/c1-5-3-4-7(9(11)12)6(2)8(5)10(13)14/h3-4H,1-2H
• 603-02-1

• MDL： MFCD00051017
• Inchi： 1S/C8H8N2O4/c1-5-3-4-7(9(11)12)6(2)8(5)10(13)14/h3-4H,1-2H3
• InChI Key： XUUSVHGZGPBZLS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=CC=C(C=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 196.04844
• Monoisotopic Mass: 196.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.346±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 82-84 ºC
• Solubility: Almost insoluble (0.024 g/l) (25 º C),
• PSA: 86.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes